Cas no 13897-37-5 (4-(hydroxymethyl)-1,3,2lambda4-dioxathiolan-2-one)

4-(Hydroxymethyl)-1,3,2λ⁴-dioxathiolan-2-one is a cyclic sulfite ester with a hydroxymethyl functional group, offering unique reactivity in organic synthesis and polymer chemistry. Its strained dioxathiolane ring structure enhances its utility as a monomer or crosslinking agent, particularly in the development of biodegradable or functionalized polymers. The hydroxymethyl group provides a versatile handle for further derivatization, enabling covalent attachment to other molecules or surfaces. This compound is also of interest in pharmaceutical intermediates due to its potential as a prodrug moiety or protecting group. Its stability and selective reactivity make it valuable for controlled-release applications and advanced material design.

4-(hydroxymethyl)-1,3,2lambda4-dioxathiolan-2-one structure

13897-37-5 structure

Product Name:4-(hydroxymethyl)-1,3,2lambda4-dioxathiolan-2-one

CAS No:13897-37-5

MF:C₃H₆O₄S

MW:138.142340183258

CID:214550

PubChem ID:117173

Update Time:2025-05-27

4-(hydroxymethyl)-1,3,2lambda4-dioxathiolan-2-one Chemical and Physical Properties

Names and Identifiers

- 1,3,2-Dioxathiolane-4-methanol,2-oxide
- (2-oxo-1,3,2-dioxathiolan-4-yl)methanol
- (2-oxido-1,3,2-dioxathiolan-4-yl)methanol
- 1,3,2-dioxathiolane-4-methanol 2-oxide
- 4-(Hydroxymethyl)-1,3,2-dioxathiolane 2-oxide
- 4-(hydroxymethyl)-1,3,2lambda4-dioxathiolan-2-one
- 1-Hydroxymethyl-1,2-ethanediol, cyclic sulfite
- starbld0029559
- WIPAUXGFNHDOOK-UHFFFAOYSA-N
- EN300-1165938
- NS00051982
- EINECS 237-665-3
- (2-Oxido-1,3,2-dioxathiolan-4-yl)methanol #
- 4-(hydroxymethyl)-1,3,2
- 4-(Hydroxymethyl)-1,3,2lambda~4~-dioxathiolan-2-one
- 1,3,2-Dioxathiolane-4-methanol, 2-oxide
- SCHEMBL14938518
- E?-dioxathiolan-2-one
- DTXSID30930265
- 13897-37-5
- Inchi： 1S/C3H6O4S/c4-1-3-2-6-8(5)7-3/h3-4H,1-2H2
- InChI Key： WIPAUXGFNHDOOK-UHFFFAOYSA-N
- SMILES： S1(=O)OCC(CO)O1

Computed Properties

Exact Mass: 137.999
Monoisotopic Mass: 137.999
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 75Å²

Experimental Properties

Density: 1.7
Boiling Point: 270°C at 760 mmHg
Flash Point: 117.1°C
Refractive Index: 1.599

4-(hydroxymethyl)-1,3,2lambda4-dioxathiolan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1165938-1.0g	4-(hydroxymethyl)-1,3,2lambda4-dioxathiolan-2-one	13897-37-5	95%	1g	$0.0	2023-06-08
Aaron	AR001ANF-50mg	1,3,2-Dioxathiolane-4-methanol, 2-oxide	13897-37-5	95%	50mg	$394.00	2025-01-21
Aaron	AR001ANF-100mg	1,3,2-Dioxathiolane-4-methanol, 2-oxide	13897-37-5	95%	100mg	$575.00	2025-01-21
Aaron	AR001ANF-250mg	1,3,2-Dioxathiolane-4-methanol, 2-oxide	13897-37-5	95%	250mg	$812.00	2025-01-21
Aaron	AR001ANF-500mg	1,3,2-Dioxathiolane-4-methanol, 2-oxide	13897-37-5	95%	500mg	$1266.00	2025-01-21
Aaron	AR001ANF-1g	1,3,2-Dioxathiolane-4-methanol, 2-oxide	13897-37-5	95%	1g	$1616.00	2025-01-21
Aaron	AR001ANF-2.5g	1,3,2-Dioxathiolane-4-methanol, 2-oxide	13897-37-5	95%	2.5g	$3144.00	2025-01-21
Aaron	AR001ANF-5g	1,3,2-Dioxathiolane-4-methanol, 2-oxide	13897-37-5	95%	5g	$4639.00	2023-12-16
Aaron	AR001ANF-10g	1,3,2-Dioxathiolane-4-methanol, 2-oxide	13897-37-5	95%	10g	$6865.00	2023-12-16
1PlusChem	1P001AF3-50mg	1,3,2-Dioxathiolane-4-methanol, 2-oxide	13897-37-5	95%	50mg	$376.00	2025-02-19